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Promising Compounds and Repurposed Drugs for COVID-19

Coronavirus disease 2019 (COVID-19) is defined as illness caused by a novel coronavirus now called severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2; formerly called 2019-nCoV). The Covid-19 pandemic is one of the greatest challenges modern medicine has ever faced. Hospitals, research labs, and pharmaceutical companies all over the world are testing many different therapies to find a potential COVID-19 treatment.

Here we summarize a list of compounds that have been investigated or are being investigated by the medical and scientific community in in vitro experiments and animal model and clinical studies around the world.

Product Name CAS No. More Information
Desmethylalborixin 36505-48-3 https://www.vulcanchem.com/product/vc1571472
Salinomycin Sodium 55721-31-8 https://www.vulcanchem.com/product/vc1571465
PG-545 Free 1144617-49-1 https://www.vulcanchem.com/product/vc1571455
Indomethacin sodium trihydrate 74252-25-8 https://www.vulcanchem.com/product/vc1571453
Omacetaxine mepesuccinate hydrochloride 457895-79-3 https://www.vulcanchem.com/product/vc1571449
Danoprevir sodium 916826-48-7 https://www.vulcanchem.com/product/vc1571442
Bosutinib monohydrate 918639-08-4 https://www.vulcanchem.com/product/vc1571439
Trimipramine maleate 521-78-8 https://www.vulcanchem.com/product/vc1571184
Sofosbuvir 1190307-88-0 https://www.vulcanchem.com/product/vc1570101
Vps34-IN-1 https://www.vulcanchem.com/product/vc1570026
(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[(2S)-2-[[[(2S)-1-[(2S)-2-[[2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-1-hydroxy-3-phenylpropylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxy-3-sulfanylpropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-3-(1H-indol-3-yl)propylidene]amino]-1,5-dihydroxy-5-iminopentylidene]amino]-1-hydroxy-3-(1H-indol-3-yl)propylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-4-methylsulfanylbutylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1-hydroxyethylidene]amino]propanoyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-1,3-dihydroxypropylidene]amino]-1-hydroxy-3-methylpentylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-3-sulfanylpropylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxypropylidene]amino]-3-phenylpropanoic acid 151186-19-5 https://www.vulcanchem.com/product/vc0234791
tetrasodium;2-[5-acetamido-6-[4-[5-acetamido-6-[2-carboxylato-4,5-dihydroxy-6-[[3-hydroxy-4-(sulfonatoamino)-6,8-dioxabicyclo[3.2.1]octan-2-yl]oxy]oxan-3-yl]oxy-2-(hydroxymethyl)-4-methyloxan-3-yl]oxy-6-carboxylato-2,3-dihydroxycyclohexyl]oxy-4-hydroxy-2-(sulfooxymethyl)oxan-3-yl]oxy-3,4-dihydroxy-3,4-dihydro-2H-pyran-6-carboxylate 679809-58-6 https://www.vulcanchem.com/product/vc0196771
Penciclovir Sodium 97845-62-0 https://www.vulcanchem.com/product/vc0005449
Asenapine hydrochloride 1412458-61-7 https://www.vulcanchem.com/product/vc0002851
VBY-825 1310340-58-9 https://www.vulcanchem.com/product/vc0002487
S1RA 878141-96-9 https://www.vulcanchem.com/product/vc0559785
N(4)-Hydroxycytidine 3258-02-4 https://www.vulcanchem.com/product/vc0559779
Indinavir hydrate 180683-37-8 https://www.vulcanchem.com/product/vc0559710
URMC-099 https://www.vulcanchem.com/product/vc0548948
Ledipasvir 1256388-51-8 https://www.vulcanchem.com/product/vc0548928
VE-822 1232416-25-9 https://www.vulcanchem.com/product/vc0548527
Bemcentinib 1037624-75-1 https://www.vulcanchem.com/product/vc0548352
GSK2606414 1337531-36-8 https://www.vulcanchem.com/product/vc0548274
UNC 0631 https://www.vulcanchem.com/product/vc0548266
Gilteritinib 1254053-43-4 https://www.vulcanchem.com/product/vc0548035
8-[4-(1-aminocyclobutyl)phenyl]-9-phenyl-2H-[1,2,4]triazolo[3,4-f][1,6]naphthyridin-3-one;dihydrochloride 1032350-13-2 https://www.vulcanchem.com/product/vc0547947
Vortioxetine hydrobromide 960203-27-4 https://www.vulcanchem.com/product/vc0546870
Velpatasvir 1377049-84-7 https://www.vulcanchem.com/product/vc0546668
Torin 2 1223001-51-1 https://www.vulcanchem.com/product/vc0545604
sodium;cyclopropylsulfonyl-[(1R,4R,7Z,15R,17R)-17-[7-methoxy-8-methyl-2-(4-propan-2-yl-1,3-thiazol-2-yl)quinolin-4-yl]oxy-13-methyl-2,14-dioxo-3,13-diazatricyclo[13.3.0.04,6]octadec-7-ene-4-carbonyl]azanide 1241946-89-3 https://www.vulcanchem.com/product/vc0543204
Raltegravir 518048-05-0 https://www.vulcanchem.com/product/vc0541028
Piperaquine tetraphosphate 911061-10-4 https://www.vulcanchem.com/product/vc0539732
Pexidartinib hydrochloride 2040295-03-0 https://www.vulcanchem.com/product/vc0539072
Pevonedistat Hydrochloride 1160295-21-5 https://www.vulcanchem.com/product/vc0539068
Naquotinib mesylate 1448237-05-5 https://www.vulcanchem.com/product/vc0536692
Nanchangmycin 65101-87-3 https://www.vulcanchem.com/product/vc0536656
Lusutrombopag 1110766-97-6 https://www.vulcanchem.com/product/vc0533858
Dolutegravir sodium 1051375-19-9 https://www.vulcanchem.com/product/vc0529309
Gilteritinib fumarate 1254053-84-3 https://www.vulcanchem.com/product/vc0528876
FRAX486 https://www.vulcanchem.com/product/vc0528481
Ferroquine 185055-67-8 https://www.vulcanchem.com/product/vc0527933
Fedratinib Hydrochloride 1374744-69-0 https://www.vulcanchem.com/product/vc0527834
Dacomitinib monohydrate 1042385-75-0 https://www.vulcanchem.com/product/vc0524923
AI-10-49 1256094-72-0 https://www.vulcanchem.com/product/vc0517645
Remdesivir triphosphate 1355149-45-9 https://www.vulcanchem.com/product/vc0515601
Remdesivir 1809249-37-3 https://www.vulcanchem.com/product/vc0515600
Eltrombopag https://www.vulcanchem.com/product/vc0194565
Isoosajin 5745-54-0 https://www.vulcanchem.com/product/vc0192021
Naquotinib 1448232-80-1 https://www.vulcanchem.com/product/vc0005810
Teriflunomide 163451-81-8 https://www.vulcanchem.com/product/vc0003375
Osimertinib mesylate 1421373-66-1 https://www.vulcanchem.com/product/vc0002900
cyclosporin A 59865-13-3 https://www.vulcanchem.com/product/vc21549750
Antilysin 9087-70-1 https://www.vulcanchem.com/product/vc21538110
Telaprevir 402957-28-2 https://www.vulcanchem.com/product/vc0549061
Pevonedistat 905579-51-3 https://www.vulcanchem.com/product/vc0549055
Raltegravir potassium 871038-72-1 https://www.vulcanchem.com/product/vc0548945
Nigericin 28380-24-7 https://www.vulcanchem.com/product/vc0548943
Tipranavir 174484-41-4 https://www.vulcanchem.com/product/vc0548932
Danoprevir 850876-88-9 https://www.vulcanchem.com/product/vc0548924
Daclatasvir dihydrochloride 1009119-65-6 https://www.vulcanchem.com/product/vc21538955
Boceprevir 394730-60-0 https://www.vulcanchem.com/product/vc0548922
1-[6-[[(8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]amino]hexyl]pyrrolidine-2,5-dione 142878-12-4 https://www.vulcanchem.com/product/vc0548904
6-Thioguanine 154-42-7 https://www.vulcanchem.com/product/vc0548646
Pyr-41 418805-02-4 https://www.vulcanchem.com/product/vc0547892
NVP-BHG712 940310-85-0 https://www.vulcanchem.com/product/vc0547885
Nilotinib hydrochloride monohydrate 923288-90-8 https://www.vulcanchem.com/product/vc0547883
Fedratinib 936091-26-8 https://www.vulcanchem.com/product/vc0547874
Bosutinib 380843-75-4 https://www.vulcanchem.com/product/vc0547872
Brequinar 96187-53-0 https://www.vulcanchem.com/product/vc0548857
Ivacaftor 873054-44-5 https://www.vulcanchem.com/product/vc0548828
Tetrandrine 518-34-3 https://www.vulcanchem.com/product/vc0548825
Valspodar 121584-18-7 https://www.vulcanchem.com/product/vc0548822
Ralimetinib 862505-00-8 https://www.vulcanchem.com/product/vc0548803
(2R)-2-[(5S,6R)-6-[(3E,5E)-6-[(1S,3aR,4S,5R,7aS)-1-ethyl-4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]-5-methyloxan-2-yl]propanoic acid 66513-28-8 https://www.vulcanchem.com/product/vc0547277
Niclosamide 50-65-7 https://www.vulcanchem.com/product/vc0548510
6-amino-N-[3-(6-morpholin-4-yl-8-oxa-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl)phenyl]pyridine-3-carboxamide 371942-69-7 https://www.vulcanchem.com/product/vc0548430
WYE-125132 1144068-46-1 https://www.vulcanchem.com/product/vc0548428
Vistusertib 1009298-59-2 https://www.vulcanchem.com/product/vc0548426
2-amino-8-[4-(2-hydroxyethoxy)cyclohexyl]-6-(6-methoxypyridin-3-yl)-4-methylpyrido[2,3-d]pyrimidin-7-one 1013101-36-4 https://www.vulcanchem.com/product/vc0548410
MG-132 133407-82-6 https://www.vulcanchem.com/product/vc0548399
AZD8055 1009298-09-2 https://www.vulcanchem.com/product/vc0548349
PD0166285 185039-89-8 https://www.vulcanchem.com/product/vc0548340
Calpeptin 117591-20-5 https://www.vulcanchem.com/product/vc0548332
Resveratrol 501-36-0 https://www.vulcanchem.com/product/vc0548253
MG-101 110044-82-1 https://www.vulcanchem.com/product/vc0548241
Triparanol 78-41-1 https://www.vulcanchem.com/product/vc0545927
1-(4-Chlorophenyl)-N-(3-cyano-4-(4-morpholinopiperidin-1-yl)phenyl)-5-methyl-1H-pyrazole-4-carboxamide 288250-47-5 https://www.vulcanchem.com/product/vc0547482
Zidovudine 30516-87-1 https://www.vulcanchem.com/product/vc0547761
Trimipramine 739-71-9 https://www.vulcanchem.com/product/vc0545905
Toremifene 89778-26-7 https://www.vulcanchem.com/product/vc0545601
Verapamil 52-53-9 https://www.vulcanchem.com/product/vc0546686
Tilorone dihydrochloride 27591-69-1 https://www.vulcanchem.com/product/vc0545376
Tideglusib 865854-05-3 https://www.vulcanchem.com/product/vc0545349
Suramin sodium 129-46-4 https://www.vulcanchem.com/product/vc0544250
Thioridazine 50-52-2 https://www.vulcanchem.com/product/vc0545255
Vortioxetine 508233-74-7 https://www.vulcanchem.com/product/vc0546869
Terconazole 67915-31-5 https://www.vulcanchem.com/product/vc0544951
Verapamil hydrochloride 152-11-4 https://www.vulcanchem.com/product/vc0546687
Sulfadoxine 2447-57-6 https://www.vulcanchem.com/product/vc0544113
Shikonin 517-89-5 https://www.vulcanchem.com/product/vc0543132
Salinomycin 53003-10-4 https://www.vulcanchem.com/product/vc0542347
Thiethylperazine maleate 1179-69-7 https://www.vulcanchem.com/product/vc0545196
Thiethylperazine 1420-55-9 https://www.vulcanchem.com/product/vc0545195
N-(4-Fluorophenylsulfonyl)-L-Valyl-L-Leucinal 190274-53-4 https://www.vulcanchem.com/product/vc0543273
Ribavirin 36791-04-5 https://www.vulcanchem.com/product/vc0541382
Rupintrivir 223537-30-2 https://www.vulcanchem.com/product/vc0542073
PX-12 141400-58-0 https://www.vulcanchem.com/product/vc0540657
Phenazopyridine hydrochloride 136-40-3 https://www.vulcanchem.com/product/vc0539380
Proscillaridin 466-06-8 https://www.vulcanchem.com/product/vc0540425
Promethazine 60-87-7 https://www.vulcanchem.com/product/vc0540264
Peramivir 330600-85-6 https://www.vulcanchem.com/product/vc0539024
Penfluridol 26864-56-2 https://www.vulcanchem.com/product/vc0538950
Penciclovir 39809-25-1 https://www.vulcanchem.com/product/vc0538946
Prochlorperazine 58-38-8 https://www.vulcanchem.com/product/vc0540224
Polidocanol 3055-99-0 https://www.vulcanchem.com/product/vc0539961
Pocapavir 146949-21-5 https://www.vulcanchem.com/product/vc0539955
Nitazoxanide 55981-09-4 https://www.vulcanchem.com/product/vc0537267
Nigericin sodium salt 28643-80-3 https://www.vulcanchem.com/product/vc0537212
Pyronaridine 74847-35-1 https://www.vulcanchem.com/product/vc0540753
Oxymatrine 16837-52-8 https://www.vulcanchem.com/product/vc0538423
Oxyclozanide 2277-92-1 https://www.vulcanchem.com/product/vc0538418
Oxprenolol hydrochloride 6452-73-9 https://www.vulcanchem.com/product/vc0538407
Oxprenolol 6452-71-7 https://www.vulcanchem.com/product/vc0538406
ouabain 630-60-4 https://www.vulcanchem.com/product/vc0538319
Osajin 482-53-1 https://www.vulcanchem.com/product/vc0538262
ONO-5334 868273-90-9 https://www.vulcanchem.com/product/vc0538126
Miglustat 72599-27-0 https://www.vulcanchem.com/product/vc0535440
NSC 95397 93718-83-3 https://www.vulcanchem.com/product/vc0537780
Narlaprevir 865466-24-6 https://www.vulcanchem.com/product/vc0536704
Narasin 55134-13-9 https://www.vulcanchem.com/product/vc0536695
Monensin 17090-79-8 https://www.vulcanchem.com/product/vc0535996
MK-886 118414-82-7 https://www.vulcanchem.com/product/vc0535688
MG-115 133407-86-0 https://www.vulcanchem.com/product/vc0535349
Reglan 54143-57-6 https://www.vulcanchem.com/product/vc0535285
Metoclopramide 364-62-5 https://www.vulcanchem.com/product/vc0535284
Merimepodib 198821-22-6 https://www.vulcanchem.com/product/vc0535009
Mequitazine 29216-28-2 https://www.vulcanchem.com/product/vc0534997
Menadione 58-27-5 https://www.vulcanchem.com/product/vc0534965
Mefloquine 53230-10-7 https://www.vulcanchem.com/product/vc0534902
Maduramicin 84878-61-5 https://www.vulcanchem.com/product/vc0534371
Lycorine 476-28-8 https://www.vulcanchem.com/product/vc0534144
Liquiritin 551-15-5 https://www.vulcanchem.com/product/vc0533273
Antibiotic X-536A 11054-70-9 https://www.vulcanchem.com/product/vc0532516
lanatoside C 17575-22-3 https://www.vulcanchem.com/product/vc0532413
Hydroxyprogesterone caproate 630-56-8 https://www.vulcanchem.com/product/vc0530225
Ketoconazole 65277-42-1 https://www.vulcanchem.com/product/vc0531707
Fluspirilene 1841-19-6 https://www.vulcanchem.com/product/vc0528217
Homoharringtonine 26833-87-4 https://www.vulcanchem.com/product/vc0530053
Hexachlorophene 70-30-4 https://www.vulcanchem.com/product/vc0529886
Heparinsodiumsalt 9005-49-6 https://www.vulcanchem.com/product/vc0529857
Hemin 16009-13-5 https://www.vulcanchem.com/product/vc0529843
Halofantrine hydrochloride 36167-63-2 https://www.vulcanchem.com/product/vc0529739
Ivermectin B1a 70288-86-7 https://www.vulcanchem.com/product/vc0531049
30-ethyl-34-hex-4-en-2-yl-4,7,10,12,15,19,25,28-octamethyl-33-(methylamino)-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1-oxa-4,7,10,13,16,19,22,25,28,31-decazacyclotetratriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone 59865-16-6 https://www.vulcanchem.com/product/vc0530890
GRL0617 1093070-16-6 https://www.vulcanchem.com/product/vc0529245
Indomethacin 53-86-1 https://www.vulcanchem.com/product/vc0530640
Indinavir sulfate 157810-81-6 https://www.vulcanchem.com/product/vc0530619
Indinavir 150378-17-9 https://www.vulcanchem.com/product/vc0530618
Indatraline hydrochloride 96850-13-4 https://www.vulcanchem.com/product/vc0530604
IMD-0354 978-62-1 https://www.vulcanchem.com/product/vc0530500
Entecavir hydrate 209216-23-9 https://www.vulcanchem.com/product/vc0527207
Entecavir 142217-69-4 https://www.vulcanchem.com/product/vc0527206
Emetine 483-18-1 https://www.vulcanchem.com/product/vc0527066
Ebselen 60940-34-3 https://www.vulcanchem.com/product/vc0526823
Ebastine 90729-43-4 https://www.vulcanchem.com/product/vc0526811
Dronedarone 141626-36-0 https://www.vulcanchem.com/product/vc0526633
Dp44mT 152095-12-0 https://www.vulcanchem.com/product/vc0526576
Disulfiram 97-77-8 https://www.vulcanchem.com/product/vc0526330
Diltiazem malate 144604-00-2 https://www.vulcanchem.com/product/vc0526163
Diltiazem 42399-41-7 https://www.vulcanchem.com/product/vc0526161
Digitoxin 71-63-6 https://www.vulcanchem.com/product/vc0526083
Cyclosporin H 83602-39-5 https://www.vulcanchem.com/product/vc0524749
Cyclosporin C 59787-61-0 https://www.vulcanchem.com/product/vc0524747
Cyclosporin B 63775-95-1 https://www.vulcanchem.com/product/vc0524746
Cycloheximide 66-81-9 https://www.vulcanchem.com/product/vc0524722
Clomipramine 303-49-1 https://www.vulcanchem.com/product/vc0524030
Clofazimine 2030-63-9 https://www.vulcanchem.com/product/vc0524004
Cinanserin hydrochloride 54-84-2 https://www.vulcanchem.com/product/vc0523788
Ciluprevir 300832-84-2 https://www.vulcanchem.com/product/vc0523773
Ciclesonide 126544-47-6 https://www.vulcanchem.com/product/vc0523702
Carmofur 61422-45-5 https://www.vulcanchem.com/product/vc0522738
Cetilistat 282526-98-1 https://www.vulcanchem.com/product/vc0523226
Cepharanthine 481-49-2 https://www.vulcanchem.com/product/vc0523198
Calcimycin 52665-69-7 https://www.vulcanchem.com/product/vc0522504
Brequinar sodium 96201-88-6 https://www.vulcanchem.com/product/vc0522016
Asenapine 65576-45-6 https://www.vulcanchem.com/product/vc0519490
Anacardic acid 16611-84-0 https://www.vulcanchem.com/product/vc0518869
Amiodarone 1951-25-3 https://www.vulcanchem.com/product/vc0518653
Bexarotene 153559-49-0 https://www.vulcanchem.com/product/vc0521069
Benztropine mesylate 132-17-2 https://www.vulcanchem.com/product/vc0520935
Azithromycin 83905-01-5 https://www.vulcanchem.com/product/vc0520326
Benztropine 86-13-5 https://www.vulcanchem.com/product/vc0520820
gold(1+);3,4,5-triacetyloxy-6-(acetyloxymethyl)oxane-2-thiolate;triethylphosphane 34031-32-8 https://www.vulcanchem.com/product/vc0519769
Amprenavir 161814-49-9 https://www.vulcanchem.com/product/vc0518810
Alprostadil 745-65-3 https://www.vulcanchem.com/product/vc0518151
Anidulafungin 166663-25-8 https://www.vulcanchem.com/product/vc0518914
Amodiaquine hydrochloride 69-44-3 https://www.vulcanchem.com/product/vc0518729
Amiodarone hydrochloride 19774-82-4 https://www.vulcanchem.com/product/vc0518654
Aurothioglucose 12192-57-3 https://www.vulcanchem.com/product/vc0519783
Aloxistatin 88321-09-9 https://www.vulcanchem.com/product/vc0518084
Calpain inhibitor II 110115-07-6 https://www.vulcanchem.com/product/vc0518023
Alisporivir 254435-95-5 https://www.vulcanchem.com/product/vc0517974
(R,S)-AM1241 444912-48-5 https://www.vulcanchem.com/product/vc0518246
Galidesivir 249503-25-1 https://www.vulcanchem.com/product/vc0515620
Chloroquine 54-05-7 https://www.vulcanchem.com/product/vc0515605
Hydroxychloroquine sulfate 747-36-4 https://www.vulcanchem.com/product/vc21350324
Dronedarone hydrochloride 141625-93-6 https://www.vulcanchem.com/product/vc21354252
Lopinavir 192725-17-0 https://www.vulcanchem.com/product/vc21357307
Darunavir Ethanolate 635728-49-3 https://www.vulcanchem.com/product/vc21341439
Berbamine dihydrochloride 6078-17-7 https://www.vulcanchem.com/product/vc21326901
Azithromycin Monohydrate 121470-24-4 https://www.vulcanchem.com/product/vc21299301
Opipramol dihydrochloride 909-39-7 https://www.vulcanchem.com/product/vc21250968
Quinidine hydrochloride 1668-99-1 https://www.vulcanchem.com/product/vc21216021
Quinidine gluconate 7054-25-3 https://www.vulcanchem.com/product/vc21222111
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Hydroxychloroquine 118-42-3 https://www.vulcanchem.com/product/vc21027269
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NIM811 143205-42-9 https://www.vulcanchem.com/product/vc0007618
Almitrine 27469-53-0 https://www.vulcanchem.com/product/vc0003048
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